Cas no 2229585-05-9 (3-Amino-1-(6-bromopyridin-3-yl)propan-1-one)

• Product Name: 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one
• CAS No: 2229585-05-9
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 6324866
• PubChem ID: 165644284
• Update Time: 2025-05-21

3-Amino-1-(6-bromopyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2229585-05-9
• 3-amino-1-(6-bromopyridin-3-yl)propan-1-one
• EN300-1905437
• 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one

• Inchi： 1S/C8H9BrN2O/c9-8-2-1-6(5-11-8)7(12)3-4-10/h1-2,5H,3-4,10H2
• InChI Key： ZKNDLHHJPZJTAK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CCN)=O

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56Ų

Additional information on 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one

Introduction to 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one (CAS No: 2229585-05-9)

3-Amino-1-(6-bromopyridin-3-yl)propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines an amino group, a propanone moiety, and a 6-bromopyridine substituent. This compound has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules and its role as a key intermediate in drug development. The presence of the 6-bromopyridine moiety enhances its reactivity, making it a valuable building block for further chemical modifications and functionalization.

The chemical structure of 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one (CAS No: 2229585-05-9) consists of a propanone backbone substituted with an amino group at the first carbon and a 6-bromopyridin-3-yl group at the second carbon. This arrangement provides multiple sites for chemical manipulation, enabling the synthesis of complex derivatives with tailored biological activities. The bromine atom in the 6-bromopyridine ring is particularly noteworthy, as it serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct carbon-carbon and carbon-nitrogen bonds.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The 6-bromopyridine scaffold is particularly attractive due to its presence in numerous bioactive compounds, including kinase inhibitors and antiviral agents. Researchers have leveraged the reactivity of this moiety to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated that compounds incorporating 6-bromopyridine groups exhibit inhibitory effects on enzymes involved in cancer progression, making them promising candidates for further development.

The synthesis of 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the amino group at the first carbon position and the 6-bromopyridin-3-yl group at the second carbon position requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve these modifications efficiently.

One of the most compelling aspects of 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one is its role as a precursor in the development of novel pharmaceuticals. The compound's structural features allow for diverse functionalization strategies, enabling chemists to design molecules with specific biological activities. For example, by introducing additional substituents or modifying existing functional groups, researchers can fine-tune the pharmacokinetic properties of derived compounds, enhancing their efficacy and reducing potential side effects.

Recent advancements in computational chemistry have further accelerated the discovery process for new drug candidates. Molecular modeling studies have been conducted to predict the binding affinities of 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one derivatives to target proteins, providing valuable insights into their potential therapeutic applications. These computational approaches complement experimental efforts by allowing researchers to rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The pharmaceutical industry continues to invest heavily in developing innovative therapies based on pyridine derivatives. The versatility of 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one makes it an indispensable tool for medicinal chemists seeking to design next-generation drugs. Its ability to serve as a scaffold for diverse bioactive molecules underscores its importance in modern drug discovery.

In conclusion, 3-Amino-1-(6-bromopyridin-3-yl)propan-1-one (CAS No: 2229585-05-9) represents a critical compound in pharmaceutical chemistry, with its unique structural features enabling numerous synthetic possibilities and potential therapeutic applications. The ongoing research into pyridine derivatives highlights the compound's significance in addressing various medical challenges, making it a cornerstone of contemporary drug development efforts.